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Compound of Interest |
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Cat. No.: B15543613
Get Quote
\ J

Providing accurate and safe disposal procedures requires precise identification of the
substance in question. Searches for "PGA3" have revealed that this identifier can refer to
several different substances, each with unique handling and disposal requirements. Attempting
to follow disposal guidelines for the wrong substance could result in significant safety hazards
and regulatory non-compliance.

The primary goal for any researcher, scientist, or drug development professional is to locate the
Safety Data Sheet (SDS) for the specific "PGA3" product they are using. The SDS is a
comprehensive document that provides detailed information about the chemical and physical
properties of a substance, its potential hazards, and, crucially, the proper procedures for its
handling, storage, and disposal.

Potential Identities of "PGA3"

Initial research indicates that "PGA3" could refer to:
e Prostaglandin A3 (PGA3): A lipid compound with the CAS number 36614-31-0.[1][2]

e Pepsinogen 3, Group | (Pepsinogen A): A protein, also referred to as PGA3.[3][4][5][6][7][8]
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» A Misidentification or Typo: It is possible that "PGA3" is an internal laboratory code or a
typographical error for "PGA," which could stand for:

o Polyglycolic Acid: A biodegradable polymer.[9]

o Propylene Glycol Alginate: A food additive.[10][11][12]

Immediate Steps for Proper Identification and
Disposal

To ensure the safe disposal of the substance you are working with, it is imperative to follow a
clear procedural workflow. The first and most critical phase is the positive identification of the
material.

Workflow for Identifying Your Substance and Its Proper Disposal Procedure
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Phase 1: Substance Identification

Start: You have a substance labeled 'PGA3*

Examine the container label for more information.
Is there a full chemical name, manufacturer, or CAS number?

No
\ 4

Check internal laboratory documentation or inventory systems.
Is 'PGA3' an internal code?

Ye:! No, manufacturer unknown
\ A

Yes, manufactufer known Fearch chemical databases (e.g., PubChem, ChemSpider) using any available information (name, CAS number)

Information Found

Y A4 \4

|Contact the manufacturer or supplier to request the Safety Data Sheet (SDS)|

Positive Identification Made

Phase 2: Dispvsal Procedure

|Obtain the Safety Data Sheet (SDS). |

'

Consult Section 13: 'Disposal Considerations' of the SDS.|

.

Review your institution's specific waste disposal guidelines.

.

Determine the correct waste stream (e.g., hazardous, non-hazardous, biological) |

Dispose of the substance according to the SDS and institutional protocols.

Click to download full resolution via product page

Workflow for Safe Disposal of an Unidentified Substance.
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Data to Collect for Identification

To facilitate the identification process, gather the following information from the product's

container and any accompanying documentation:

Information to Find

Where to Look

Why It's Important

Full Chemical Name

Container label, purchase

order, packing slip

The most direct way to identify

the substance.

CAS Number

Container label, Safety Data
Sheet (SDS)

A unique identifier for a
specific chemical substance,
ensuring accurate
identification.[13]

Manufacturer/Supplier Name

Container label, purchase

order

They are legally required to
provide an SDS for their
products.[14]

Product or Catalog Number

Container label, purchase

order

Can be used to look up the
product on the manufacturer's

website.

Once you have positively identified the substance and have the corresponding Safety Data

Sheet, you will find the necessary disposal information in Section 13: Disposal Considerations.

This section will provide guidance on proper disposal methods and any specific regulatory

requirements. Always cross-reference the SDS with your institution's environmental health and

safety (EHS) guidelines to ensure full compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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